Cas no 1805292-50-5 (3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine
• CAS No: 1805292-50-5
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4882778
• Update Time: 2025-05-24

3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine

• Inchi： 1S/C8H9F3N2O/c1-14-8-5(9)2-4(3-12)6(13-8)7(10)11/h2,7H,3,12H2,1H3
• InChI Key： RDILFDKGAIFNIY-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C(=C1)CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine

3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine, identified by the CAS number 1805292-50-5, is a structurally complex pyridine derivative with multiple substituents. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups, such as the amino methyl group, difluoromethyl group, fluoro group, and methoxy group, contributes to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine structure provides a unique platform for exploring novel therapeutic agents. For instance, the amino methyl group can act as a nucleophile in various biochemical reactions, while the fluoro and methoxy groups enhance the molecule's lipophilicity and bioavailability. These properties make it an attractive candidate for developing drugs targeting specific enzymes or receptors.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to install the difluoromethyl group. This method not only ensures high yields but also allows for precise control over the substitution pattern on the pyridine ring. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are crucial for studying stereochemical effects in biological systems.

The biological activity of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine has been extensively investigated. In vitro studies have demonstrated its potent inhibitory effects on several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, it has shown remarkable activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy. Furthermore, its ability to modulate ion channels makes it a promising lead compound for developing treatments for cardiovascular diseases.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-methoxypyridine represents a versatile and multifunctional molecule with significant potential across diverse scientific disciplines. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its importance in modern chemical research.